5,7-Di-tert-butyl-3-hydroxy-2-benzofuranone
Cat. No. B8626173
Key on ui cas rn:
163489-63-2
M. Wt: 262.34 g/mol
InChI Key: ZPYXMYOWOYGFRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05614572
Procedure details
A mixture of 21.2 g (0.10 mol) of 2,4-di-tert-butylphenol (97%), 16.3 g (0.11 mol) of 50% aqueous glyoxylic acid and 0.05 g (0.26 mmol) of p-toluenesulfonic acid monohydrate in 30 ml of 1,2-dichloroethane is refluxed under nitrogen for 3.5 hours on a water separator. Afterwards the reaction mixture is concentrated on a vacuum rotary evaporator. The residue is taken up in 80 ml of hexane and washed three times with water. The aqueous phases are separated in the separating funnel and further extracted with 30 ml of hexane. The organic phases are combined, dried over magnesium sulfate and concentrated on a vacuum rotary evaporator. The residue yields 26.23 g (~100%) of analytically pure 5,7-di-tert-butyl-3-hydroxy-3H-benzofuran-2-one in the form of a thick yellowish resin (compound (101 ), Table 1).
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[CH:10]=[C:9]([C:11]([CH3:14])([CH3:13])[CH3:12])[CH:8]=[CH:7][C:6]=1[OH:15])([CH3:4])([CH3:3])[CH3:2].[C:16](O)(=[O:19])[CH:17]=[O:18].O.C1(C)C=CC(S(O)(=O)=O)=CC=1.O>ClCCCl>[C:11]([C:9]1[CH:10]=[C:5]([C:1]([CH3:4])([CH3:3])[CH3:2])[C:6]2[O:15][C:17](=[O:18])[CH:16]([OH:19])[C:7]=2[CH:8]=1)([CH3:14])([CH3:13])[CH3:12] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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21.2 g
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Type
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reactant
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Smiles
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C(C)(C)(C)C1=C(C=CC(=C1)C(C)(C)C)O
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Name
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|
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Quantity
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16.3 g
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Type
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reactant
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Smiles
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C(C=O)(=O)O
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Name
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Quantity
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0.05 g
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Type
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reactant
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Smiles
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O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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ClCCCl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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Afterwards the reaction mixture is concentrated on a vacuum rotary evaporator
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WASH
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Type
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WASH
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Details
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washed three times with water
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CUSTOM
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Type
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CUSTOM
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Details
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The aqueous phases are separated in the separating funnel
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EXTRACTION
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Type
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EXTRACTION
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Details
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further extracted with 30 ml of hexane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated on a vacuum rotary evaporator
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(C)(C)C=1C=C(C2=C(C(C(O2)=O)O)C1)C(C)(C)C
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
